Cas no 91119-27-6 (ethyl 5-chloro-7-nitro-1H-indole-2-carboxylate)

• Product Name: ethyl 5-chloro-7-nitro-1H-indole-2-carboxylate
• CAS No: 91119-27-6
• MF: C₁₁H₉ClN₂O₄
• MW: 268.653161764145
• CID: 2101947
• PubChem ID: 13401552
• Update Time: 2025-04-21

ethyl 5-chloro-7-nitro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-chloro-7-nitro-1H-indole-2-carboxylate
• 5-Chloro-7-nitroindole-2-carboxylic acid ethyl ester
• SCHEMBL13735209
• AS-0746
• ETHYL5-CHLORO-7-NITRO-1H-INDOLE-2-CARBOXYLATE
• 91119-27-6
• GTZXEFZOOWYOJA-UHFFFAOYSA-N
• 1H-Indole-2-carboxylic acid, 5-chloro-7-nitro-, ethyl ester
• DA-01141

• MDL： MFCD20923218
• Inchi： 1S/C11H9ClN2O4/c1-2-18-11(15)8-4-6-3-7(12)5-9(14(16)17)10(6)13-8/h3-5,13H,2H2,1H3
• InChI Key： GTZXEFZOOWYOJA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=C(C=1)C=C(C(=O)OCC)N2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 268.0250845Da
• Monoisotopic Mass: 268.0250845Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 87.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives